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For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Violet 2, identified by CAS number 1326-04-1, is a synthetic organic pigment
belonging to the xanthene chemical class. Specifically, it is a rhodamine lake pigment, which
accounts for its brilliant reddish-violet hue and strong colorant properties.[1][2] While primarily
utilized in industrial applications such as printing inks and coatings, a thorough understanding
of its physicochemical properties, synthesis, and toxicological profile is essential for any
scientific professional who may encounter this compound. This guide provides an in-depth
technical overview of Pigment Violet 2, with a focus on quantitative data, experimental
methodologies, and safety considerations.

Physicochemical Properties

Pigment Violet 2 is a violet powder with a reddish shade.[2] Its core chemical structure is
based on the xanthene framework. The pigment's properties are summarized in the tables
below. Note that there has been some discrepancy in the reported molecular formula and
weight in various sources; the values presented here are the most consistently reported and
chemically plausible.

Table 1: General and Physicochemical Properties of Pigment Violet 2
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Property Value Reference
CAS Number 1326-04-1 [1]
EINECS Number 215-414-9 [2]
C.l. Number 451751 [1]
Chemical Family Xanthene [1]
Appearance Violet powder [2]
Molecular Formula C30H36N203
Molecular Weight 472.62 g/mol
Density 1.6-1.8g/cm? [2]
pH Value 7.0-8.0 [2]
Oil Absorption 45-55 g/100g [2]
Heat Resistance 160 °C [2]
Table 2: Fastness Properties of Pigment Violet 2
Property Rating (1-5 scale, Reference
5=excellent)
Light Fastness 4 [2]
Water Resistance 3 [2]
Acid Resistance 3 [2]
Alkali Resistance 3 [2]
Alcohol Resistance 3 [2]
Ester Resistance 3 [2]
Benzene Resistance 3 [2]
Ketone Resistance 3 [2]
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Synthesis and Manufacturing

The synthesis of Pigment Violet 2 is a multi-step process that involves the creation of a
soluble dye followed by its precipitation as an insoluble lake pigment.

General Synthesis Workflow

The manufacturing process can be summarized in the following logical steps:

Esterification of »_| Dissolution of
C.l. Basic Violet 10 7| Rhodamine Dye

% Laking Reaction .y Final Pigment Violet 2

I . - ) - -
[_» (Precipitation) P>| Filtration and Washing P Drying and Milling > Powder

Preparation of
Precipitating Agent
(e.g., Phosphomolybdic Acid)

Click to download full resolution via product page

General synthesis workflow for Pigment Violet 2.

Experimental Protocol: Representative Synthesis

The following is a generalized protocol for the synthesis of a rhodamine lake pigment like
Pigment Violet 2. Note: This is a representative procedure and may require optimization.

 Esterification of the Dye Base: The synthesis typically starts with a rhodamine dye base,
such as C.I. Basic Violet 10. This dye is esterified, for example, by reacting it with an alcohol
in the presence of an acid catalyst under elevated temperatures.

» Preparation of the Laking Agent: A solution of a complex inorganic acid, such as
phosphomolybdic acid or phosphotungstomolybdic acid, is prepared in water.

» Precipitation (Laking): The aqueous solution of the esterified rhodamine dye is treated with
the laking agent solution under controlled pH and temperature. This causes the precipitation
of the insoluble Pigment Violet 2.

« |solation and Purification: The precipitated pigment is isolated by filtration. It is then
thoroughly washed with deionized water to remove any unreacted starting materials, soluble
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salts, and other impurities.

e Drying and Milling: The washed pigment is dried in an oven at a controlled temperature to
remove residual moisture. The dried pigment cake is then milled to achieve the desired
particle size and distribution.

Analytical Characterization

A variety of analytical techniques can be employed to characterize Pigment Violet 2 and
ensure its quality.

Analytical Workflow

A typical analytical workflow for the characterization of Pigment Violet 2 is as follows:

Sample Preparation

Dispersion in Solvent Preparation of KBr pellet
(for HPLC, UV-Vis) or direct analysis (for FTIR)
Analytical| Techniques
High-Performance Liquid UV-Visible Spectroscopy Fourier-Transform Infrared
Chromatography (HPLC) (UV-Vis) Spectroscopy (FTIR)
Data Analysis
Impurity Profiling Spectral Identification Functional Group Analysis

Click to download full resolution via product page

Analytical workflow for Pigment Violet 2 characterization.

Experimental Protocols: Representative Analytical
Methods
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High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify the main pigment component and any organic impurities.
Instrumentation: A standard HPLC system with a UV-Vis or diode array detector.
Column: A reverse-phase C18 column is typically suitable.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
acetate) and an organic solvent (e.g., acetonitrile or methanol).

Detection: Monitoring at the wavelength of maximum absorbance for Pigment Violet 2.

Sample Preparation: The pigment is dissolved in a suitable solvent, such as methanol or
dimethylformamide, and filtered through a 0.45 um syringe filter before injection.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the pigment and confirm its chemical
identity.

Instrumentation: An FTIR spectrometer.

Sample Preparation: The powdered pigment can be mixed with potassium bromide (KBr)
and pressed into a pellet. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be
used for direct analysis of the powder.

Analysis: The resulting spectrum is compared with a reference spectrum of Pigment Violet
2. Characteristic peaks corresponding to the functional groups of the xanthene structure and
any other components can be identified.

Toxicological and Safety Information

Pigment Violet 2 is generally considered to have low acute toxicity. However, as with any fine

powder, it can pose a respiratory hazard if inhaled. The primary route of occupational exposure

is through the inhalation of dust.

Table 3: GHS Hazard and Precautionary Statements
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Category Statement

Hazard Statements H319: Causes serious eye irritation.

H413: May cause long lasting harmful effects to
aquatic life.

Precautionary Statements P264: Wash hands thoroughly after handling.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P337+P313: If eye irritation persists: Get

medical advice/attention.

P501: Dispose of contents/container in

accordance with local regulations.

In Vitro and In Vivo Data:

There is a lack of publicly available, detailed in vitro and in vivo toxicological studies specifically
for Pigment Violet 2. For many industrial pigments, the focus of toxicological assessment is on
endpoints such as acute toxicity, irritation, and genotoxicity. Given its intended use, extensive
studies on specific biological signaling pathways, which are of primary interest to drug
development professionals, have not been a priority and are not readily available.

Biological Signaling Pathways and Drug
Development Relevance

Currently, there is no scientific evidence to suggest that Pigment Violet 2 has any specific
interactions with biological signaling pathways or any direct relevance to drug development. Its
primary function is as a colorant, and it is not designed or investigated for therapeutic
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purposes. Professionals in drug development should be aware that this compound is an
industrial chemical, and its biological effects are largely uncharacterized beyond basic
toxicological screening.

Applications

The primary applications of Pigment Violet 2 are in the coloration of various materials,
including:

 Printing Inks: It is recommended for use in water-based and solvent-based inks, as well as
offset inks.[2]

» Paints and Coatings: Used to impart a vibrant violet color.
¢ Plastics: For coloring various types of plastics.

o Textile Printing: Utilized in pigment printing pastes.

Conclusion

Pigment Violet 2 (CAS 1326-04-1) is a commercially important violet pigment with well-defined
physicochemical properties for its industrial applications. While its synthesis is based on
established principles of dye and pigment chemistry, detailed, publicly available experimental
protocols are limited. From a toxicological perspective, it is considered to have low acute
toxicity, with the main hazard being dust inhalation. For researchers, scientists, and drug
development professionals, it is crucial to recognize that Pigment Violet 2 is an industrial
colorant with no known engagement in biological signaling pathways or current relevance to
pharmaceutical development. The information provided in this guide serves as a
comprehensive technical resource for understanding the core properties and safety
considerations of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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